Cas no 90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester)

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester structure

90233-56-0 structure

Product Name:Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester

CAS No:90233-56-0

MF:C₂₁H₂₄O₅

MW:356.412266731262

CID:791655

PubChem ID:23011431

Update Time:2025-04-19

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
- (4-methoxycarbonylphenyl) 4-hexoxybenzoate
- 4-(METHOXYCARBONYL)PHENYL 4-(HEXYLOXY)BENZOATE
- AKOS003503973
- DTXSID00629795
- SCHEMBL11121874
- 90233-56-0
- Inchi： 1S/C21H24O5/c1-3-4-5-6-15-25-18-11-7-17(8-12-18)21(23)26-19-13-9-16(10-14-19)20(22)24-2/h7-14H,3-6,15H2,1-2H3
- InChI Key： QDJGOOSNYMCTJS-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)OC2C=CC(C(=O)OC)=CC=2)=CC=1)CCCCCC

Computed Properties

Exact Mass: 356.16237386g/mol
Monoisotopic Mass: 356.16237386g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 11
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 61.8Å²

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

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